5-fluoro ABICA
5-fluoro ABICA
5-fluoro AB-PINACA (Item No. 14755) is a synthetic cannabinoid featuring an aminoalkylindazole base. 5-fluoro ABICA is a homolog of 5-fluoro AB-PINACA that differs by having an indole group in place of the indazole group. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
1801338-26-0
VCID:
VC0164086
InChI:
InChI=1S/C19H26FN3O2/c1-13(2)17(18(21)24)22-19(25)15-12-23(11-7-3-6-10-20)16-9-5-4-8-14(15)16/h4-5,8-9,12-13,17H,3,6-7,10-11H2,1-2H3,(H2,21,24)(H,22,25)/t17-/m0/s1
SMILES:
CC(C)C(C(=O)N)NC(=O)C1=CN(C2=CC=CC=C21)CCCCCF
Molecular Formula:
C19H26FN3O2
Molecular Weight:
347.434
5-fluoro ABICA
CAS No.: 1801338-26-0
Reference Standards
VCID: VC0164086
Molecular Formula: C19H26FN3O2
Molecular Weight: 347.434
CAS No. | 1801338-26-0 |
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Product Name | 5-fluoro ABICA |
Molecular Formula | C19H26FN3O2 |
Molecular Weight | 347.434 |
IUPAC Name | N-[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]-1-(5-fluoropentyl)indole-3-carboxamide |
Standard InChI | InChI=1S/C19H26FN3O2/c1-13(2)17(18(21)24)22-19(25)15-12-23(11-7-3-6-10-20)16-9-5-4-8-14(15)16/h4-5,8-9,12-13,17H,3,6-7,10-11H2,1-2H3,(H2,21,24)(H,22,25)/t17-/m0/s1 |
Standard InChIKey | GQYZBLMAONPUNX-KRWDZBQOSA-N |
SMILES | CC(C)C(C(=O)N)NC(=O)C1=CN(C2=CC=CC=C21)CCCCCF |
Description | 5-fluoro AB-PINACA (Item No. 14755) is a synthetic cannabinoid featuring an aminoalkylindazole base. 5-fluoro ABICA is a homolog of 5-fluoro AB-PINACA that differs by having an indole group in place of the indazole group. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications. |
Synonyms | N-[(1S)-1-(aminocarbonyl)-2-methylpropyl]-1-(5-fluoropentyl)-1H-indole-3-carboxamide |
PubChem Compound | 118796498 |
Last Modified | Nov 11 2021 |
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